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Compound of Interest

Compound Name: 2-Ethyl-4-propylaniline

Cat. No.: B15369191 Get Quote

CAS Number: 849208-86-2 Molecular Formula: C₁₁H₁₇N

This technical guide provides a comprehensive overview of 2-Ethyl-4-propylaniline, a

substituted aniline of interest to researchers, scientists, and professionals in drug development.

Due to the limited availability of specific experimental data for this compound in public

literature, this document focuses on its fundamental properties, general synthesis strategies,

and important considerations for its potential applications.

Chemical Identity and Physicochemical Properties
2-Ethyl-4-propylaniline is an aromatic amine with ethyl and propyl substituents on the

benzene ring. Its chemical structure and properties are foundational to its potential reactivity

and behavior in chemical and biological systems.
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Property Value Source

Molecular Weight 163.26 g/mol PubChem[1]

IUPAC Name 2-ethyl-4-propylaniline PubChem[1]

Canonical SMILES CCCC1=CC(=C(C=C1)N)CC PubChem[1]

InChI Key
IXKYZRVPLXMJSH-

UHFFFAOYSA-N
PubChem[1]

XLogP3 3.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Synthesis of Substituted Anilines: A General
Protocol
While a specific, detailed experimental protocol for the synthesis of 2-Ethyl-4-propylaniline is

not readily available in the peer-reviewed literature, a general approach for the synthesis of

substituted anilines can be adapted. One common method involves the alkylation of an aniline

precursor. The following is a representative, generalized protocol for the synthesis of a

dialkylated aniline.

Reaction: ortho-Alkylation of a para-substituted aniline.

Materials:

para-Propylaniline

An appropriate ethylating agent (e.g., ethyl bromide)

A suitable catalyst (e.g., an aluminum anilide catalyst, which can be formed in situ)

Anhydrous, inert solvent (e.g., toluene)
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Aqueous base (e.g., sodium hydroxide solution) for workup

Drying agent (e.g., anhydrous magnesium sulfate)

Organic solvent for extraction (e.g., diethyl ether)

Experimental Procedure:

Catalyst Formation: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon),

the starting aniline is reacted with an aluminum source (e.g., aluminum powder or an

aluminum alkyl) in an appropriate solvent to form the aluminum anilide catalyst. This is

typically an exothermic reaction that requires careful temperature control.

Alkylation: The reaction mixture containing the catalyst is heated to the desired alkylation

temperature. The alkylating agent (in this case, an ethylene source or an ethyl halide) is then

introduced into the reaction vessel. The reaction is typically carried out under pressure and

monitored for completion (e.g., by GC-MS or TLC).

Quenching and Workup: Upon completion, the reaction is cooled to room temperature and

the catalyst is deactivated by the careful addition of an aqueous base. This step should be

performed with caution as it can be exothermic.

Extraction: The organic layer is separated, and the aqueous layer is extracted one or more

times with an organic solvent (e.g., diethyl ether) to recover any dissolved product.

Drying and Concentration: The combined organic extracts are dried over a suitable drying

agent, filtered, and the solvent is removed under reduced pressure to yield the crude

product.

Purification: The crude 2-Ethyl-4-propylaniline is then purified, typically by vacuum

distillation or column chromatography, to yield the final product of high purity.
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General Workflow for Substituted Aniline Synthesis
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Caption: A generalized workflow for the synthesis of a substituted aniline.
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Potential Applications and Considerations in Drug
Discovery
While there is no specific information on the biological activity of 2-Ethyl-4-propylaniline,

substituted anilines are a common scaffold in medicinal chemistry. They are present in a wide

range of approved drugs and clinical candidates. However, the aniline moiety also presents

several challenges for drug development.

Potential Roles in Medicinal Chemistry:

Scaffold for Synthesis: 2-Ethyl-4-propylaniline can serve as a starting material or

intermediate for the synthesis of more complex molecules with potential therapeutic

applications.

Fragment-Based Drug Discovery: As a small, functionalized aromatic compound, it could be

used in fragment-based screening to identify initial hits against a biological target.

Challenges and Considerations:

Metabolic Instability: Anilines are often susceptible to metabolic oxidation by cytochrome

P450 enzymes, which can lead to the formation of reactive metabolites. This can result in

rapid clearance of the drug and potential toxicity.

Toxicity: The formation of reactive metabolites from anilines can lead to idiosyncratic adverse

drug reactions. Therefore, careful toxicological profiling is essential for any aniline-containing

drug candidate.

Intellectual Property: Novel substituted anilines may offer opportunities for new intellectual

property in a crowded therapeutic area.
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Considerations for Anilines in Drug Discovery

Potential Positives Potential Negatives

Aniline-Containing Compound
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Caption: Key considerations for the use of aniline-based compounds in drug discovery.

Safety Information
Specific safety data for 2-Ethyl-4-propylaniline is not readily available. However, based on the

known hazards of similar anilines, such as 4-propylaniline, the following precautions should be

taken when handling this compound.[2][3][4]

Hazard Classification (Anticipated): Likely to be harmful if swallowed, in contact with skin, or

if inhaled. May cause skin and eye irritation, and respiratory tract irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.
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Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or dust.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disclaimer: This technical guide is intended for informational purposes only and is based on

publicly available data for 2-Ethyl-4-propylaniline and related compounds. It is not a substitute

for a thorough literature search and a comprehensive risk assessment. Researchers should

consult original research articles and safety data sheets for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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